Cas no 108347-92-8 (Neocarratetraose-41, 43-di-O-sulfate sodium salt)

• Product Name: Neocarratetraose-41, 43-di-O-sulfate sodium salt
• CAS No: 108347-92-8
• MF: C₂₄H₃₇NaO₂₅S₂
• MW: 812.65535902977
• CID: 127977
• PubChem ID: 91873172
• Update Time: 2025-05-24

Neocarratetraose-41, 43-di-O-sulfate sodium salt Chemical and Physical Properties

Names and Identifiers

• Neocarratetraose-4(1,3)-di-O-sulfate, 2Na
• disodium,[(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-6-[[(1R,3R,4R,5R)-3-[(2R,3R,4R,5S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-hy
• NEOCARRATETRAOSE-41, 43-DI-O-SULFATE SODIUM SALT
• 3)-, 4-(hydrogen sulfate), sodiumsalt (1:1)
• 3)-O-4-O-sulfo-b-D-galactopyranosyl-(1&reg
• 4)-O-3,6-anhydro-a-D-galactopyranosyl-(1&reg
• DJVAARLSIKDHFO-BVHPHYLYSA-M
• neocarratetraose-41-43-disulfate*disodium
• NEOCARRATETRAOSE 4(1),4(3)-DISULFATE DISODIUM SALT
• NEOCARRATETRAOSE-4(1,3)-DI-O-SULFATE, DISODIUM SALT
• O-3,6-Anhydro-alpha-D-galactopyranosyl-(1-3)-O-4-O-sulfo-beta-D-galactopyranosyl-(1-4)-O-3,6-anhydro-alpha-D-galactopyranosyl-(1-3)-D-galactose 4-(hydrogen sulfate) disodium salt
• Sodium;[(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-6-[[(1R,3R,4R,5R)-3-[(2R,3R,4R,5S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-sulfooxyoxan-4-yl]oxy-4-hydroxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] sulfate
• 108347-92-8
• Neocarratetraose 41,43-disulfate disodium salt
• Neocarratetraose-41, 43-di-O-sulfate sodium salt

• MDL： MFCD30179707
• Inchi： 1S/C24H38O25S2.Na/c25-1-5-15(48-50(33,34)35)19(10(28)21(32)41-5)46-23-12(30)18-14(8(44-23)4-40-18)45-24-13(31)20(16(6(2-26)42-24)49-51(36,37)38)47-22-11(29)17-9(27)7(43-22)3-39-17;/h5-32H,1-4H2,(H,33,34,35)(H,36,37,38);/q;+1/p-1/t5-,6-,7-,8-,9?,10-,11-,12-,13-,14?,15+,16+,17+,18-,19-,20-,21-,22-,23-,24+;/m1./s1
• InChI Key： DJVAARLSIKDHFO-BVHPHYLYSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O[C@@H]1[C@@H]([C@@H]2C([C@@H](CO2)O1)O)O)O)OC1[C@H]2CO[C@@H]1[C@H]([C@@H](O[C@@H]1[C@H]([C@H](O)O[C@H](CO)[C@@H]1OS(=O)(=O)O)O)O2)O.[Na+]

Computed Properties

• Exact Mass: 812.09630329g/mol
• Monoisotopic Mass: 812.09630329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 392Ų

Neocarratetraose-41, 43-di-O-sulfate sodium salt Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Neocarratetraose-41, 43-di-O-sulfate sodium salt

Neocarratetraose-41, 43-di-O-sulfate sodium salt and its significance in modern biochemical research

Neocarratetraose-41, 43-di-O-sulfate sodium salt, a highly specialized glycosaminoglycan derivative, has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, with its unique sulfation pattern and structural complexity, plays a crucial role in various biological processes. The CAS number 108347-92-8 provides a precise identifier for this molecule, facilitating its study and application in scientific endeavors.

The sulfated form of Neocarratetraose-41, 43-di-O-sulfate sodium salt is particularly noteworthy due to its ability to modulate biological activities. Sulfation at specific positions (positions 41 and 43) enhances its interaction with various proteins and enzymes, making it a valuable tool in studying protein-glycan interactions. These interactions are fundamental to numerous physiological processes, including blood clotting, immune response, and cell signaling.

Recent advancements in glycoscience have highlighted the importance of sulfated glycosaminoglycans (GAGs) in therapeutic applications. Neocarratetraose-41, 43-di-O-sulfate sodium salt has been studied for its potential role in developing anti-inflammatory agents. Its sulfation pattern allows it to interact with inflammatory mediators, thereby modulating inflammatory responses. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural properties also make it a promising candidate for drug delivery systems. By incorporating Neocarratetraose-41, 43-di-O-sulfate sodium salt into nanoparticles or micelles, researchers can enhance the bioavailability and targeted delivery of therapeutic agents. This approach has shown promise in delivering anticancer drugs more efficiently to tumor sites while minimizing side effects on healthy tissues.

Moreover, the role of Neocarratetraose-41, 43-di-O-sulfate sodium salt in regenerative medicine is an emerging area of research. Studies have indicated that this compound can promote the growth of new blood vessels (angiogenesis) and support tissue repair. Its ability to stimulate the proliferation of endothelial cells makes it a potential candidate for treating conditions like wound healing disorders and ischemic diseases.

In vitro studies have also explored the antimicrobial properties of Neocarratetraose-41, 43-di-O-sulfate sodium salt. The sulfated structure disrupts bacterial cell membranes, leading to reduced pathogenicity. This has implications for developing novel antimicrobial agents that could combat drug-resistant bacteria.

The synthesis of Neocarratetraose-41, 43-di-O-sulfate sodium salt is a complex process that requires precise control over sulfation patterns. Advances in enzymatic and chemical synthesis methods have improved the yield and purity of this compound, making it more accessible for research applications. These advancements are crucial for translating laboratory findings into clinical applications.

The regulatory landscape for glycosaminoglycan derivatives like Neocarratetraose-41, 43-di-O-sulfate sodium salt is evolving rapidly. Regulatory bodies are increasingly recognizing the therapeutic potential of these compounds and are establishing guidelines for their development and testing. This trend bodes well for the future commercialization of drugs based on sulfated GAGs.

Collaborative efforts between academia and industry are essential for advancing the field of glycoscience. Partnerships between researchers and pharmaceutical companies can accelerate the development of novel therapeutic agents derived from Neocarratetraose-41, 43-di-O-sulfate sodium salt. Such collaborations can also foster innovation in synthetic chemistry and drug delivery systems.

The future prospects for Neocarratetraose-41, 43-di-O-sulfate sodium salt are promising. Ongoing research is exploring its potential applications in areas such as neurodegenerative diseases and cancer immunotherapy. The compound's unique structural features make it a versatile tool for studying complex biological processes.

In conclusion, Neocarratetraose-41, 43-di-O-sulfate sodium salt is a multifaceted compound with significant implications in biochemical research and therapeutic applications. Its sulfation pattern and structural complexity make it a valuable tool for studying protein-glycan interactions and developing novel drugs. As research continues to uncover new applications for this compound, its importance in modern medicine is likely to grow.